Cas no 100548-44-5 (Butanoic-4-13C acid,3-oxo-, ethyl ester (9CI))

Butanoic-4-13C acid,3-oxo-, ethyl ester (9CI) Properties

Names and Identifiers

• Butanoic-4-13C acid,3-oxo-, ethyl ester (9CI)
• Ethyl acetoacetate-4-13C
• SCHEMBL1331782
• 100548-44-5
• DTXSID40480004
• ethyl 3-oxo(413C)butanoate
• Ethyl 3-oxobutanoate-4-13C
• Ethyl acetoacetate-4-13C, 99 atom % 13C
• +Expand

• InChIKey： XYIBRDXRRQCHLP-VQEHIDDOSA-N
• Inchi： InChI=1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i2+1
• SMILES： CCOC(CC(=O)[13CH3])=O

Computed Properties

• Exact Mass: 130.063
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 131.06634901g/mol
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• Refractive Index: n20/D 1.419(lit.)
• Boiling Point: 181 °C(lit.)
• Melting Point: −43 °C(lit.)
• Flash Point: 184 °F
• Density: 1.029 g/mL at 25 °C